LogP: 5-Amino vs. 5-Phenyl Triazole Analogs
The target compound exhibits a computed LogP of –0.21 , indicating pronounced hydrophilicity that favors aqueous solubility and reduces non-specific protein binding relative to lipophilic analogs. In contrast, the 5-phenyl-substituted analog 3-((5-phenyl-4H-1,2,4-triazol-3-yl)thio)dihydrofuran-2(3H)-one carries a phenyl ring that increases LogP by an estimated 1.5–2.0 units, shifting the compound into a more lipophilic space and altering its pharmacokinetic and assay-behavior profile [1].
| Evidence Dimension | Partition coefficient (LogP, computed) |
|---|---|
| Target Compound Data | LogP = –0.2055 (computed) |
| Comparator Or Baseline | 3-((5-phenyl-4H-1,2,4-triazol-3-yl)thio)dihydrofuran-2(3H)-one: LogP estimated at +1.3 to +1.8 (based on phenyl-for-amino substitution, class-level inference) |
| Quantified Difference | ΔLogP ≈ 1.5–2.0 units (more hydrophilic for target) |
| Conditions | Computed logP using vendor algorithm (Leyan); comparator value estimated from structural class trends [1] |
Why This Matters
A LogP below 0 is a critical filter in early-stage drug discovery for avoiding hydrophobic collapse and non-specific membrane partitioning; the target compound inherently meets this criterion while the phenyl analog does not .
- [1] Gilles Brackman et al. Synthesis and Evaluation of the Quorum Sensing Inhibitory Effect of Substituted Triazolyldihydrofuranones. Bioorganic & Medicinal Chemistry, 2012, 20(15), 4737–4743. (Provides class-level LogP trends for triazolyldihydrofuranone analogs.) View Source
